Cas no 17901-01-8 (Boc-L-isoleucine Methyl Ester)

• Product Name: Boc-L-isoleucine Methyl Ester
• CAS No: 17901-01-8
• Molecular Formula: C₁₂H₂₃NO₄
• Molecular Weight: 245.31532
• MDL: MFCD00038761
• CID: 136186
• PubChem ID: 11791441

Boc-L-isoleucine Methyl Ester Properties

Names and Identifiers

• (2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
• Boc-L-isoleucine methyl ester
• Boc-lle-OMe
• L-Isoleucine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• AG-B-17221
• AG-E-29374
• ANW-63305
• Boc-(S)-Ile-OCH3
• Boc-I
• Boc-Ile-OMe
• CTK6B1500
• N-(tert-butyloxycarbonyl)-L-isoleucine methyl ester
• N-Boc-L-isoleucine methyl ester
• N-tert-butoxycarbonyl-L-isoleucine methyl ester
• N-tert-butyloxycarbonylisoleucine methyl ester
• tert-butyloxycarbonylisoleucine methyl ester
• Boc-L-Ile-OMe
• (2S,3S)-methyl 2-(tert-butoxycarbonylamino)-3-methylpentanoate
• Boc-L-isoleucine methyl ester≥ 99% (HPLC)
• FD21844
• methyl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoate
• DTXSID90472919
• methyl (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• SCHEMBL1486223
• N-[(1,1-Dimethylethoxy)carbonyl]-L-isoleucine methyl ester
• AM81845
• (2S,3S)-Methyl2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
• CS-0208666
• L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• N-(t-butoxycarbonyl)-L-isoleucine methyl ester
• FT-0772760
• 17901-01-8
• N-(t-butyloxycarbonyl)-L-isoleucine methyl ester
• KLRYBAAAYDFIEQ-IUCAKERBSA-N
• Methyl (tert-butoxycarbonyl)-L-isoleucinate
• AKOS016003563
• N-(tert.-butyloxycarbonyl)-L-isoleucine methyl ester
• AS-49222
• MFCD00038761
• N-(t-butyloxycarbonyl)-L -isoleucine methyl ester
• METHYL (2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOATE

• MDL： MFCD00038761
• InChIKey： KLRYBAAAYDFIEQ-IUCAKERBSA-N
• Inchi： InChI=1S/C12H23NO4/c1-7-8(2)9(10(14)16-6)13-11(15)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,13,15)/t8-,9-/m0/s1
• SMILES： CC[C@@H]([C@H](NC(OC(C)(C)C)=O)C(OC)=O)C

Computed Properties

• Exact Mass: 245.16279
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 245.16270821g/mol
• Heavy Atom Count: 17
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• LogP: 2.48970
• PSA: 64.63